1-Bromo-3-cyclobutoxy-5-fluorobenzene
Overview
Description
1-Bromo-3-cyclobutoxy-5-fluorobenzene is a chemical compound with the molecular formula C10H10BrFO . It is a derivative of benzene, which is a cyclic hydrocarbon .
Molecular Structure Analysis
The molecular structure of 1-Bromo-3-cyclobutoxy-5-fluorobenzene consists of a benzene ring with bromo, fluoro, and cyclobutoxy substituents . The exact 3D structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
- Fluorescence-based materials and associated techniques have been highlighted over the last century throughout various basic research fields and industries . Organic molecule-based fluorophores, in particular, have ushered in a new era in biology and materials science . Single-benzene-based fluorophores (SBBFs), which have an electron-donor (D)–acceptor (A) type dipolar structure within a compact benzene backbone, are one such example . While the specific application of “1-Bromo-3-cyclobutoxy-5-fluorobenzene” is not mentioned, it could potentially be used in the development of new SBBF derivatives in fluorophore-related materials science fields .
- Soft actuators, pivotal for converting external energy into mechanical motion, have become increasingly vital in a wide range of applications, from the subtle engineering of soft robotics to the demanding environments of aerospace exploration . Among these, electrochemically-driven actuators (EC actuators), are particularly distinguished by their operation through ion diffusion or intercalation-induced volume changes . While the specific application of “1-Bromo-3-cyclobutoxy-5-fluorobenzene” is not mentioned, it could potentially be used in the development of new materials for EC actuators .
Fluorophores in Biology and Materials Science
Electrochemically-driven Actuators
- AI models like Google’s DeepMind’s Imagen 3 are capable of generating high-quality images from text prompts . While the specific application of “1-Bromo-3-cyclobutoxy-5-fluorobenzene” is not mentioned, it could potentially be used in the development of new materials or methods for improving the quality of images generated by such models .
- Bottlebrush polymers are a type of branched or graft polymer with polymeric side-chains attached to a linear backbone . They have unique properties that enable rapid self-assembly . While the specific application of “1-Bromo-3-cyclobutoxy-5-fluorobenzene” is not mentioned, it could potentially be used in the development of new bottlebrush copolymers .
Text-to-Image Models in AI
Bottlebrush Copolymers
Safety And Hazards
properties
IUPAC Name |
1-bromo-3-cyclobutyloxy-5-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrFO/c11-7-4-8(12)6-10(5-7)13-9-2-1-3-9/h4-6,9H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPQQLBGOMYSPFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)OC2=CC(=CC(=C2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-cyclobutoxy-5-fluorobenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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